Cas no 1803542-77-9 (Methyl 2-(6-chloropyrazin-2-yl)acetate)

• Product Name: Methyl 2-(6-chloropyrazin-2-yl)acetate
• CAS No: 1803542-77-9
• MF: C₇H₇ClN₂O₂
• MW: 186.595680475235
• MDL: MFCD30528058
• CID: 4779564
• Update Time: 2023-08-17

Methyl 2-(6-chloropyrazin-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(6-chloropyrazin-2-yl)acetate
• ClC1=CN=CC(=N1)CC(=O)OC

• MDL： MFCD30528058
• Inchi： 1S/C7H7ClN2O2/c1-12-7(11)2-5-3-9-4-6(8)10-5/h3-4H,2H2,1H3
• InChI Key： VLBRFQRMWNTABT-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(CC(=O)OC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 166
• XLogP3: 0.6
• Topological Polar Surface Area: 52.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters